2-Ethylquinoline-4,6-diamine

Catalog No.
S2771413
CAS No.
1092352-36-7
M.F
C17H19N3
M. Wt
265.36
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Ethylquinoline-4,6-diamine

CAS Number

1092352-36-7

Product Name

2-Ethylquinoline-4,6-diamine

IUPAC Name

2-ethylquinoline-4,6-diamine

Molecular Formula

C17H19N3

Molecular Weight

265.36

InChI

InChI=1S/C11H13N3/c1-2-8-6-10(13)9-5-7(12)3-4-11(9)14-8/h3-6H,2,12H2,1H3,(H2,13,14)

InChI Key

UFDOKBKSHWLKIG-UHFFFAOYSA-N

SMILES

CCC1=CC(=C2C=C(C=CC2=N1)N)N

solubility

not available

Medicinal Chemistry:

  • Drug discovery

    Quinoline derivatives, including those with amine groups, are being investigated for their potential therapeutic effects in various diseases, such as cancer, neurodegenerative disorders, and infectious diseases. PubChem, National Institutes of Health: )

  • Enzyme inhibition

    Some quinoline-based compounds with amine groups have shown potential as enzyme inhibitors, which could be beneficial in developing new treatments for various diseases. ScienceDirect:

Material Science:

  • Organic electronics

    Certain quinoline derivatives are being explored for their potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic solar cells. Journal of Materials Chemistry C:

  • Sensors

    Quinoline-based compounds with specific functionalities are being investigated for their potential use in developing new types of chemical sensors. Wiley Online Library:

2-Ethylquinoline-4,6-diamine is an organic compound with the molecular formula C11H13N3C_{11}H_{13}N_{3}. It is a derivative of quinoline distinguished by the presence of two amino groups located at the 4 and 6 positions and an ethyl group at the 2 position. This unique structure contributes to its diverse chemical reactivity and potential biological activities, making it a subject of interest in both synthetic chemistry and medicinal research.

, including:

  • Oxidation: This compound can be oxidized to yield quinoline derivatives with different functional groups. Common oxidizing agents include potassium permanganate and chromium trioxide.
  • Reduction: Further reduction can lead to tetrahydroquinoline derivatives, using reducing agents such as sodium borohydride or lithium aluminum hydride.
  • Substitution: The amino groups are reactive and can engage in substitution reactions, allowing for the formation of various derivatives with different substituents.

Common Reagents and Conditions

  • Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).
  • Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).
  • Substitution Reagents: Halogenating agents, alkylating agents.

Major Products

  • Oxidation Products: Quinoline N-oxides.
  • Reduction Products: Tetrahydroquinoline derivatives.
  • Substitution Products: Various substituted quinoline derivatives.

Research indicates that 2-Ethylquinoline-4,6-diamine exhibits significant biological activity. It has been investigated for potential antimicrobial and anticancer properties. The compound's mechanism of action may involve interactions with specific molecular targets such as enzymes and receptors, influencing various biochemical pathways. This makes it a candidate for further exploration in drug development.

The synthesis of 2-Ethylquinoline-4,6-diamine generally involves:

  • Starting Material: The process begins with 2-ethylquinoline.
  • Reduction and Amination: The key step includes reducing 2-ethylquinoline followed by amination, which can be achieved through catalytic hydrogenation or chemical reduction using lithium aluminum hydride or sodium borohydride.
  • Industrial Production Methods: In industrial contexts, bulk synthesis may utilize continuous flow reactors for consistent quality and yield, employing efficient catalysts to enhance reaction rates and selectivity. Advanced purification techniques such as crystallization or chromatography are often used to obtain high-purity products.

2-Ethylquinoline-4,6-diamine finds applications across several fields:

  • Chemistry: Serves as an intermediate in synthesizing complex organic molecules.
  • Biology: Investigated for its potential biological activities, particularly in antimicrobial and anticancer research.
  • Medicine: Explored as a potential drug candidate due to its structural similarity to bioactive quinoline derivatives.
  • Industry: Utilized in developing dyes, pigments, and other materials.

The interaction studies of 2-Ethylquinoline-4,6-diamine focus on its binding affinity to various molecular targets. These studies aim to elucidate its mechanism of action and therapeutic potential. For instance, it may inhibit or activate specific biochemical pathways that lead to desired therapeutic effects like antimicrobial or anticancer activity.

Similar Compounds

  • 2-Methylquinoline-4,6-diamine
  • 2-Propylquinoline-4,6-diamine
  • 2-Butylquinoline-4,6-diamine

Uniqueness

2-Ethylquinoline-4,6-diamine is unique due to its specific substitution pattern that imparts distinct chemical and biological properties compared to its analogs. The ethyl group at the 2 position and amino groups at the 4 and 6 positions contribute to its versatility in various applications. In contrast, other similar compounds may exhibit different physical properties or biological activities due to variations in their substituents.

XLogP3

1.7

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